7-Bromo-6-nitro-N-tert-butoxycarbonyl-1,2,3,4-tetrahydroisoquinoline
Overview
Description
7-Bromo-6-nitro-N-tert-butoxycarbonyl-1,2,3,4-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C14H17BrN2O4 and its molecular weight is 357.20 g/mol. The purity is usually 95%.
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Properties
CAS No. |
186390-63-6 |
|---|---|
Molecular Formula |
C14H17BrN2O4 |
Molecular Weight |
357.20 g/mol |
IUPAC Name |
tert-butyl 7-bromo-6-nitro-3,4-dihydro-1H-isoquinoline-2-carboxylate |
InChI |
InChI=1S/C14H17BrN2O4/c1-14(2,3)21-13(18)16-5-4-9-7-12(17(19)20)11(15)6-10(9)8-16/h6-7H,4-5,8H2,1-3H3 |
InChI Key |
RVAPXPOTRYDTJS-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2=CC(=C(C=C2C1)Br)[N+](=O)[O-] |
Origin of Product |
United States |
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